(5-Butyl-thiophen-2-yl)-oxo-acetic acid ethyl ester

• CAS No.: 918487-40-8
• Molecular Formula: C12H16O3S
• Molecular Weight: 240.32 g/mol
• IUPAC Name: ethyl 2-(5-butylthiophen-2-yl)-2-oxoacetate
• InChI: InChI=1S/C12H16O3S/c1-3-5-6-9-7-8-10(16-9)11(13)12(14)15-4-2/h7-8H,3-6H2,1-2H3
• InChI Key: DQNPNXJYNKZOOL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(S1)C(=O)C(=O)OCC

Description

(5-Butyl-thiophen-2-yl)-oxo-acetic acid ethyl ester is a useful research compound. Its molecular formula is C12H16O3S and its molecular weight is 240.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 0° C. solution containing 2-butyl-thiophene (5 g, 35.6 mmol) dissolved in benzene (90 mL) and diethyloxalate (5.1 g, 35.6 mmol) was added (dropwise) a solution containing TiCl4 (6.7 g, 35.6 mmol) dissolved in benzene (10 mL). The reaction was let stir at 5° C. for 1 h then poured into water (300 mL) and extracted with ether. The organic layer was separated, washed with brine, then dried over MgSO4, filtered and stripped. The residue was purified by flash chromatography on silica gel in hexane/ethyl acetate 20:1. A yellow oil (4 g, 46% yield) was recovered. MS m/e 241 (M)+; 1HNMR (400 MHz, DMSO-d6 300 MHz) δ 0.9 (t, 3H), 1.4 (m, 5H), 1.6 (m, 2H), 2.9 (t, 2H), 4.4 (t, 2H), 7.1 (s, 1H), 7.9 (s, 1H).